Cas no 2023875-73-0 (tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate)

Tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and selectivity during peptide coupling and other reactions, and a 5-bromothiophene moiety, offering versatility for further functionalization via cross-coupling reactions. The bromine substituent enables efficient palladium-catalyzed transformations, such as Suzuki or Heck reactions, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for the development of thiophene-based bioactive molecules. Its well-defined reactivity and protective group compatibility streamline multistep synthetic routes.
tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate structure
2023875-73-0 structure
Product Name:tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate
CAS No:2023875-73-0
MF:C12H19BrN2O2S
MW:335.260461091995
CID:5766163
PubChem ID:165975303
Update Time:2025-10-31

tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-amino-3-(5-bromothiophen-2-yl)propyl]carbamate
    • EN300-1904416
    • 2023875-73-0
    • tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate
    • Inchi: 1S/C12H19BrN2O2S/c1-12(2,3)17-11(16)15-7-8(14)6-9-4-5-10(13)18-9/h4-5,8H,6-7,14H2,1-3H3,(H,15,16)
    • InChI Key: QFWIYMNIDJPSRF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(CC(CNC(=O)OC(C)(C)C)N)S1

Computed Properties

  • Exact Mass: 334.03506g/mol
  • Monoisotopic Mass: 334.03506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 92.6Ų

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Additional information on tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate

tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate is a complex organic compound with the CAS number 2023875-73-0. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a tert-butyl group, an amino group, and a 5-bromothiophene moiety, which collectively contribute to its versatile chemical properties.

The 5-bromothiophene component of this compound is particularly noteworthy. Thiophenes are five-membered aromatic heterocycles that are widely used in the synthesis of various functional materials, including semiconductors, sensors, and optoelectronic devices. The introduction of a bromine atom at the 5-position of the thiophene ring enhances its electronic properties, making it a valuable building block for advanced materials. Recent studies have demonstrated that thiophene derivatives can exhibit excellent charge transport properties, making them ideal candidates for use in organic electronics.

The amino group present in the molecule plays a crucial role in determining its reactivity and biological activity. Amino groups are known to participate in hydrogen bonding, which can significantly influence the solubility and stability of compounds. In pharmacology, amino-containing compounds are often explored for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. For instance, compounds with amino groups have shown promise in the development of antiviral and anticancer agents.

The tert-butyl group is another key feature of this compound. This bulky alkyl group is commonly used in organic synthesis to modify the physical and chemical properties of molecules. The tert-butyl group can enhance the stability of compounds by providing steric hindrance, which can prevent unwanted side reactions during synthesis or storage. Additionally, tert-butyl-containing compounds are often employed as intermediates in the production of pharmaceuticals and agrochemicals due to their versatility and ease of functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate through various methodologies. One notable approach involves the use of nucleophilic substitution reactions, where the tert-butyl group is introduced as a protecting group for reactive intermediates. This strategy not only simplifies the synthesis process but also ensures high yields and purity of the final product.

In terms of applications, tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate has shown potential in several areas. In materials science, its thiophene-based structure makes it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have reported that thiophene derivatives can exhibit strong fluorescence properties, which could be exploited for sensing applications or as components in optoelectronic devices.

Furthermore, the presence of an amino group in this compound suggests its potential as a precursor for bioactive molecules. In drug discovery, amino-containing compounds are often subjected to further functionalization to enhance their pharmacokinetic properties or target specificity. For example, recent studies have explored the use of amino-containing thiophene derivatives as inhibitors of key enzymes involved in cancer progression.

From an environmental perspective, understanding the degradation pathways and ecological impact of tert-butyl N-2-amino-3-(5-bromothiophen-2-yl)propylcarbamate is crucial for its safe handling and disposal. Research into biodegradation mechanisms has revealed that certain microorganisms possess enzymes capable of breaking down complex organic molecules like thiophenes. This knowledge can inform strategies for minimizing environmental contamination during industrial processes involving this compound.

In conclusion, tert-butyl N-2-amino-3-(5-bromothiophen-2-yli)propylcarbamate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features makes it a valuable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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